Methyl octacosanoate

• CAS No.: 55682-92-3
• Product Name: Methyl octacosanoate
• Molecular Formula: C29H58O2
• Molecular Weight: 438.8 g/mol
• IUPAC Name: methyl octacosanoate
• Standard InChI: InChI=1S/C29H58O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29(30)31-2/h3-28H2,1-2H3
• Standard InChIKey: ZKHOYAKAFALNQD-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCCCCCCCCCCC(=O)OC
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCCCCCCCCC(=O)OC
• Appearance: Unit:50 mgPurity:98+%Physical solid
• Synonyms: C28:0 Methyl ester; Methyl montanate
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• PubChem Compound: 41518
• Last Modified: Nov 11 2021